N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide

• IUPAC Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-methylsulfanylbenzamide
• InChI: InChI=1S/C13H19NO3S/c1-13(16,9-17-2)8-14-12(15)10-6-4-5-7-11(10)18-3/h4-7,16H,8-9H2,1-3H3,(H,14,15)
• InChI Key: CTKSEXDGVNSBMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=CC=C1SC)(COC)O
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide is a chemical compound that has been synthesized for its potential applications in scientific research. It is a benzamide derivative that has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This suggests that the compound may have anti-inflammatory effects.
Biochemical and Physiological Effects
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide has been found to exhibit interesting biochemical and physiological effects. It has been shown to inhibit the proliferation of certain cancer cells in vitro, suggesting that it may have anti-tumor effects. Additionally, it has been found to inhibit the activity of COX-2, which could have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide in lab experiments is that it is relatively easy to synthesize. Additionally, it has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide. One area of interest is its potential as an anti-inflammatory and anti-tumor agent. Further research could explore its effects on different types of cancer cells and inflammatory mediators. Additionally, research could focus on elucidating its mechanism of action and identifying potential targets for drug development. Finally, research could explore its potential as a therapeutic agent for other diseases, such as neurodegenerative diseases.

Synthesis Methods

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide can be synthesized through a multi-step process starting with the reaction of 2-mercaptobenzoic acid with 2-bromo-3-methoxypropene. The resulting product is then reacted with 2-hydroxy-3-methoxy-2-methylpropanal to form the desired compound.

Scientific Research Applications

N-(2-hydroxy-3-methoxy-2-methylpropyl)-2-(methylthio)benzamide has been found to have potential applications in scientific research. It has been shown to exhibit anti-inflammatory and anti-tumor effects in vitro, making it a promising candidate for further research in these areas. Additionally, it has been found to inhibit the activity of certain enzymes, which could have implications for the treatment of various diseases.